Cas no 2639426-68-7 (methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate)

Methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate is a heterocyclic compound featuring a fused pyrazolo-pyridine core with a carboxylate ester functional group. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry, where it serves as a valuable intermediate for the development of pharmacologically active molecules. The ester moiety enhances solubility and facilitates further derivatization, while the rigid bicyclic framework contributes to structural stability. Its well-defined reactivity profile makes it suitable for selective modifications, enabling precise tuning of physicochemical properties. The compound is typically employed in the synthesis of biologically relevant scaffolds, offering a balance of reactivity and stability for advanced chemical transformations.
methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate structure
2639426-68-7 structure
Product Name:methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate
CAS No:2639426-68-7
MF:C8H11N3O2
MW:181.191841363907
CID:5651893
PubChem ID:165897712
Update Time:2025-05-19

methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate
    • 2639426-68-7
    • EN300-27783953
    • methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate
    • Inchi: 1S/C8H11N3O2/c1-13-8(12)5-2-3-9-7-6(5)4-10-11-7/h4-5H,2-3H2,1H3,(H2,9,10,11)
    • InChI Key: RTYZJQDMESGGFM-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C2C=NNC=2NCC1)=O

Computed Properties

  • Exact Mass: 181.085126602g/mol
  • Monoisotopic Mass: 181.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 67Ų

methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27783953-1g
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate
2639426-68-7 95%
1g
$986.0 2023-09-09
Enamine
EN300-27783953-5g
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate
2639426-68-7 95%
5g
$2858.0 2023-09-09
Enamine
EN300-27783953-10g
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate
2639426-68-7 95%
10g
$4236.0 2023-09-09
Enamine
EN300-27783953-0.05g
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate
2639426-68-7 95.0%
0.05g
$229.0 2025-03-19
Enamine
EN300-27783953-0.1g
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate
2639426-68-7 95.0%
0.1g
$342.0 2025-03-19
Enamine
EN300-27783953-0.25g
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate
2639426-68-7 95.0%
0.25g
$487.0 2025-03-19
Enamine
EN300-27783953-0.5g
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate
2639426-68-7 95.0%
0.5g
$768.0 2025-03-19
Enamine
EN300-27783953-1.0g
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate
2639426-68-7 95.0%
1.0g
$986.0 2025-03-19
Enamine
EN300-27783953-2.5g
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate
2639426-68-7 95.0%
2.5g
$1931.0 2025-03-19
Enamine
EN300-27783953-5.0g
methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate
2639426-68-7 95.0%
5.0g
$2858.0 2025-03-19

methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate Related Literature

Additional information on methyl 1H,4H,5H,6H,7H-pyrazolo3,4-bpyridine-4-carboxylate

Comprehensive Introduction to Methyl 1H,4H,5H,6H,7H-Pyrazolo[3,4-b]Pyridine-4-Carboxylate (CAS No. 2639426-68-7)

Methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate (CAS No. 2639426-68-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The pyrazolo[3,4-b]pyridine core is a privileged scaffold in medicinal chemistry, often associated with bioactivity and therapeutic potential. This compound, specifically its methyl ester derivative, is frequently explored for its role in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in synthetic chemistry and the need for targeted therapies. Researchers are particularly interested in methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate due to its potential applications in treating inflammatory diseases, metabolic disorders, and even certain types of cancer. Its CAS No. 2639426-68-7 is often searched in scientific databases, reflecting its growing relevance in academic and industrial labs.

The synthesis of methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Its pyrazolo-pyridine backbone is structurally similar to purine bases, making it a valuable intermediate for nucleoside analogs. This property aligns with current trends in antiviral and anticancer research, where modified nucleosides play a critical role.

From an industrial perspective, CAS No. 2639426-68-7 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on chemical manufacturing, researchers are exploring eco-friendly routes to produce such compounds. This aligns with broader societal concerns about environmental impact, a topic frequently searched in conjunction with specialty chemicals and pharmaceutical intermediates.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The pyrazolo[3,4-b]pyridine scaffold has shown promise in modulating neurotransmitter systems, which is highly relevant given the rising prevalence of neurological disorders. Searches for neuroprotective agents and blood-brain barrier permeable compounds often lead to discussions about derivatives like methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate.

Analytical characterization of CAS No. 2639426-68-7 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements of pharmaceutical applications. Quality control is a recurring theme in user queries, especially among professionals searching for high-purity chemical standards and reference materials.

In summary, methyl 1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridine-4-carboxylate represents a versatile building block in modern chemistry. Its CAS No. 2639426-68-7 serves as a key identifier for researchers navigating the complex landscape of drug discovery and material science. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in cutting-edge research and development.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd